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Compound of Interest

Compound Name: Isopropyl! 4-oxopentanoate

Cat. No.: B1584858

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the solubility characteristics of isopropyl
4-oxopentanoate (also known as isopropyl levulinate). Due to the limited publicly available
guantitative data, this document summarizes existing information and presents a
comprehensive experimental protocol for determining solubility in a variety of solvents. This
guide is intended to be a valuable resource for laboratory researchers and professionals in the
field of drug development and chemical synthesis.

Introduction

Isopropyl 4-oxopentanoate (CAS No. 21884-26-4) is an ester that serves as a versatile
chemical intermediate in various applications, including the synthesis of pharmaceuticals and
agrochemicals.[1] Its physicochemical properties, particularly its solubility, are critical for its
application in reaction chemistry, formulation development, and purification processes.
Understanding the solubility of this compound in different solvent systems is essential for
optimizing experimental conditions and ensuring efficient and reproducible results.

Physicochemical Properties

e Molecular Formula: CeH1403

e Molecular Weight: 158.19 g/mol [1]
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» Appearance: Colorless clear liquid
» Boiling Point: 209.00 °C at 760.00 mm Hg
e logP (o/w): 0.792 (estimated)

Solubility Data

Quantitative solubility data for isopropyl 4-oxopentanoate in a wide range of solvents is not
extensively reported in the public domain. The available information indicates a general
solubility profile, which is summarized in the table below.

. Temperature o

Solvent Type Solubility C) Citation

Very Slightly

) Soluble; 1.742 x

Water Polar Protic 25 [2]

104 mg/L

(estimated)
Alcohol Polar Protic Soluble Not Specified [2]

Note: The term "soluble” is qualitative. For precise applications, experimental determination of
quantitative solubility is highly recommended.

Experimental Protocol for Solubility Determination

The following protocol provides a detailed methodology for the quantitative determination of the
solubility of isopropyl 4-oxopentanoate. This method is adapted from general procedures for
determining the solubility of esters.[3]

Materials and Equipment

 Isopropyl 4-oxopentanoate (analytical standard)

» Selected solvents (e.g., water, ethanol, methanol, acetone, ethyl acetate, hexane) of
analytical grade
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e Analytical balance (+ 0.0001 g)

e Thermostatic shaker or water bath
e Centrifuge

o Calibrated micropipettes

e Glass vials with screw caps

» High-Performance Liquid Chromatography (HPLC) system with a suitable detector (e.g., UV
or RI) or Gas Chromatography (GC) system.

Procedure

e Preparation of Saturated Solutions:

o Add an excess amount of isopropyl 4-oxopentanoate to a series of glass vials, each
containing a known volume (e.g., 5 mL) of a different solvent.

o Seal the vials tightly to prevent solvent evaporation.

o Place the vials in a thermostatic shaker set to a constant temperature (e.g., 25 °C) and
agitate for a predetermined period (e.g., 24-48 hours) to ensure equilibrium is reached.

e Phase Separation:

o After equilibration, allow the vials to stand undisturbed at the set temperature for at least 2
hours to allow any undissolved solute to settle.

o For fine suspensions, centrifuge the vials at a moderate speed (e.g., 3000 rpm) for 15
minutes to facilitate the separation of the solid and liquid phases.

o Sample Preparation for Analysis:

o Carefully withdraw a known volume of the clear supernatant from each vial using a
calibrated micropipette.
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o Dilute the aliquot with a known volume of a suitable solvent to a concentration within the
linear range of the analytical method (HPLC or GC).

o Quantitative Analysis:

o Prepare a series of standard solutions of isopropyl 4-oxopentanoate of known
concentrations.

o Analyze the standard solutions using a validated HPLC or GC method to generate a
calibration curve.

o Analyze the diluted samples of the saturated solutions under the same analytical
conditions.

o Determine the concentration of isopropyl 4-oxopentanoate in the diluted samples by
interpolating from the calibration curve.

» Calculation of Solubility:
o Calculate the solubility (S) in mg/mL or g/L using the following formula: S = C x DF Where:
» C = Concentration of the diluted sample determined from the calibration curve
» DF = Dilution factor

Visualization of Experimental Workflow

The following diagram illustrates the logical workflow for the experimental determination of
solubility.
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Caption: Workflow for the experimental determination of solubility.
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Conclusion

While comprehensive quantitative solubility data for isopropyl 4-oxopentanoate is not readily
available, this guide provides the known qualitative and estimated information. The detailed
experimental protocol outlined offers a robust framework for researchers to determine the
solubility of this compound in various solvents of interest. Accurate solubility data is paramount
for the successful application of isopropyl 4-oxopentanoate in research and development,
enabling informed decisions on solvent selection, reaction optimization, and formulation design.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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